Cas no 866613-50-5 (4-(hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol)

• Product Name: 4-(hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol
• CAS No: 866613-50-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4261002
• Update Time: 2026-04-14

4-(hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanol, 5,6,7,8-tetrahydro-4-hydroxy-
• 4-(hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol

Additional information on 4-(hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol

4-(Hydroxymethyl)-5,6,7,8-Tetrahydronaphthalen-1-ol (CAS No. 866613-50-5): A Comprehensive Overview

4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol (CAS No. 866613-50-5) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound, also known as 1-(Hydroxymethyl)-1,2,3,4-tetrahydronaphthalen-4-ol, is characterized by its unique structural features and chemical properties. Its molecular formula is C₁₁H₁₄O₂, and it has a molecular weight of 178.22 g/mol.

The hydroxymethyl group and the tetrahydronaphthalene ring system contribute to the compound's reactivity and potential for functionalization. The presence of these functional groups makes it an attractive intermediate in the synthesis of various pharmaceuticals and bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents.

In terms of its physical properties, 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol is a white to off-white solid with a melting point ranging from 95 to 97°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for a wide range of synthetic transformations and purification methods.

The chemical reactivity of 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol is primarily centered around its hydroxyl and hydroxymethyl groups. The hydroxyl group can undergo various reactions such as esterification, etherification, and oxidation. The hydroxymethyl group can participate in reactions like alkylation and acylation. These functional groups provide multiple handles for synthetic chemists to modify the molecule and tailor it for specific applications.

In the context of medicinal chemistry, 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol has shown promise as a lead compound for the development of new drugs. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit certain kinases and proteases, which are key targets in cancer and inflammatory diseases.

One notable application of 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol is in the synthesis of analogs with enhanced biological activity. By modifying the hydroxyl and hydroxymethyl groups or introducing additional functional groups to the tetrahydronaphthalene ring system, researchers have been able to create derivatives with improved pharmacological profiles. These derivatives have shown enhanced potency and selectivity against specific targets.

The safety profile of 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol is an important consideration for its use in pharmaceutical development. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses. However, like any chemical compound used in drug development, it requires thorough toxicological evaluation to ensure its safety for human use.

In conclusion, 4-(Hydroxymethyl)-5,6,7,8-tetrahydronaphthalen-1-ol (CAS No. 866613-50-5) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and chemical properties make it an attractive intermediate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for its use in various fields of chemistry and biology.